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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromopyridine is a pivotal heterocyclic building block in organic synthesis, particularly
valued in the pharmaceutical and agrochemical industries. Its unique electronic properties and
reactivity make it a versatile precursor for the synthesis of a wide array of more complex
molecules. This guide provides a comprehensive overview of 2-bromopyridine, focusing on its
core physicochemical properties, detailed synthesis protocols, and key synthetic applications
with experimental details.

Core Data and Physicochemical Properties

2-Bromopyridine is a colorless to pale yellow liquid at room temperature.[1] Its fundamental
identifiers and physicochemical properties are summarized below for easy reference.

Table 1: Chemical Identifiers and Physical Properties of 2-Bromopyridine
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Identifier/Property Value Reference(s)
CAS Number 109-04-6 [2]
Molecular Formula CsH4BrN [2]
Molecular Weight 158.00 g/mol [2]
IUPAC Name 2-bromopyridine [2]
Synonyms o—Bro.mopyridine, 2-Pyridyl 2]
bromide
Appearance Colorless to pale yellow liquid [1]
Boiling Point 192-194 °C [1]
Density 1.650 g/mL at 25 °C [1]

Refractive Index

1.5705 - 1.5725 (20 °C)

[1]

Flash Point

54 °C

[1]

Solubility

2.5 g/L in water (20 °C)

[1]

pKa (of conjugate acid)

0.71

[2]

Molecular Structure and Spectroscopic Data

The structure of 2-bromopyridine features a bromine atom at the C2 position of the pyridine

ring. This position is electronically distinct due to the influence of the adjacent nitrogen atom.

Molecular Structure:
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Synthesis of 2-Bromopyridine

Reactants Process
2-Aminopyridine Hydrobromic Acid Bromine Sodium Nitrite Sodium Hydroxide Start: Cooling HBr
A

Add 2-Aminopyridine

A

Add Bromine (forms perbromide)

4

Diazotization with NaNO2z

4

Neutralization with NaOH

A/

Workup: Ether Extraction

A

Drying over KOH

4

Purification: Distillation

Product: 2-Bromopyridine
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Key Reactions of 2-Bromopyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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